molecular formula C15H15ClO B8326773 3-Chloromethyl-4-(4-methyl-phenoxy)-toluene

3-Chloromethyl-4-(4-methyl-phenoxy)-toluene

Cat. No.: B8326773
M. Wt: 246.73 g/mol
InChI Key: WGUKSTRWKXHOTQ-UHFFFAOYSA-N
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Description

3-Chloromethyl-4-(4-methyl-phenoxy)-toluene is a useful research compound. Its molecular formula is C15H15ClO and its molecular weight is 246.73 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C15H15ClO

Molecular Weight

246.73 g/mol

IUPAC Name

2-(chloromethyl)-4-methyl-1-(4-methylphenoxy)benzene

InChI

InChI=1S/C15H15ClO/c1-11-3-6-14(7-4-11)17-15-8-5-12(2)9-13(15)10-16/h3-9H,10H2,1-2H3

InChI Key

WGUKSTRWKXHOTQ-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)OC2=C(C=C(C=C2)C)CCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

36.5 Ml. of thionyl chloride are added dropwise at 10°-15° C. with stirring and cooling with ice to a solution of 110 g. of 2-(4-methyl-phenoxy)-5-methylbenzyl alcohol in 78 ml. of pyridine. The mixture is stirred for an additional 1 hour at 10° C. and then diluted with 200 ml. of benzene. Then, 200 ml. of water are carefully added dropwise with ice-cooling. The aqueous phase is separated and the organic phase washed successively with dilute hydrochloric acid, water and saturated sodium bicarbonate solution. The aqueous phases are each extracted once more with benzene. The combined benzene extracts are dried over sodium sulfate and evaporated to dryness in vacuo and there is obtained 3-chloromethyl-4-(4-methyl-phenoxy)-toluene as an oil.
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